Cas no 161765-70-4 (2-Benzothiazolamine,N-2-butyn-1-yl-5-methyl-)

• Product Name: 2-Benzothiazolamine,N-2-butyn-1-yl-5-methyl-
• CAS No: 161765-70-4
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 109817
• Update Time: 2024-01-24

2-Benzothiazolamine,N-2-butyn-1-yl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,N-2-butyn-1-yl-5-methyl-
• 2-Benzothiazolamine,N-2-butynyl-5-methyl-(9CI)
• 2-Benzothiazolamine, N-2-butyn-1-yl-5-methyl-

• Inchi： 1S/C12H12N2S/c1-3-4-7-13-12-14-10-8-9(2)5-6-11(10)15-12/h5-6,8H,7H2,1-2H3,(H,13,14)
• InChI Key： DLMLKARSIJDHCR-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(C)C=C2N=C1NCC#CC

Computed Properties

• Exact Mass: 216.072
• Monoisotopic Mass: 216.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2